3,3-Dimethyl-4-(methyloxy)-2,3-dihydro-1-benzofuran

• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 4-methoxy-3,3-dimethyl-2H-1-benzofuran
• InChI: InChI=1S/C11H14O2/c1-11(2)7-13-9-6-4-5-8(12-3)10(9)11/h4-6H,7H2,1-3H3
• InChI Key: IKQUIQDAHSBWHA-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C1C(=CC=C2)OC)C

Description

3,3-Dimethyl-4-(methyloxy)-2,3-dihydro-1-benzofuran is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-iodo-1-(methyloxy)-3-[(2-methyl-2-propen-1-yl)oxy]benzene (Intermediate 48, 6.08 g) in toluene (50 ml, SCRC) were added AIBN (3.61 g, 21.99 mmol, SCRC) and tributylstannane (11.60 g, 40.0 mmol, Aldrich). The reaction mixture was heated at reflux for 3 hours and then cooled to room temperature. Water (100 ml) was added and the mixture was extracted with ethyl acetate (3 times 200 ml, SCRC). The combined organic layers were dried, evaporated and purified by silica gel chromatography with as eluents EtOAc/PE (1/50) to afford the title compound as a yellow liquid (2.7 g).